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Compound of Interest |

Compound Name: 2-(Chloromethyl)benzaldehyde
CAS No.: 108683-62-1
Cat. No.: B1601534

Get Quote

Navigating the complexities of chemical waste management is paramount to ensuring
laboratory safety and environmental stewardship. This guide provides an in-depth, procedural
framework for the proper disposal of 2-(Chloromethyl)benzaldehyde (CAS No. 108683-62-1),
a halogenated aromatic aldehyde. As a reactive compound, its handling and disposal require a
meticulous approach grounded in a thorough understanding of its chemical properties and
associated hazards. This document is intended for researchers, scientists, and drug
development professionals who handle this or structurally similar reagents.

The procedural choices outlined herein are based on a synthesis of regulatory guidelines and
established laboratory safety protocols for halogenated organic compounds. The primary
directive is to manage this chemical waste in a manner that neutralizes its potential hazards
and complies with all local and national regulations.

Hazard Assessment and Chemical Profile

Understanding the intrinsic hazards of 2-(Chloromethyl)benzaldehyde is the foundation of its
safe management. While a specific, comprehensive Safety Data Sheet (SDS) for the 2-isomer
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is not readily available, data from the closely related 4-(Chloromethyl)benzaldehyde and 2-

chlorobenzaldehyde provide a strong basis for risk assessment.[1][2]

Core Hazards:

Corrosivity and Irritation: Like its isomers, 2-(Chloromethyl)benzaldehyde is expected to be
a strong irritant and potentially corrosive. It can cause severe skin irritation, serious eye
damage, and irritation to the respiratory tract.[1] The aldehyde functional group can react
with biological macromolecules, while the chloromethyl group is a known alkylating agent,
contributing to its irritant properties.

Toxicity: The compound is classified as harmful if swallowed.[1][2] Inhalation of dust or
vapors should be minimized.

Reactivity: This compound is sensitive to moisture and air and may be unstable on exposure
to light.[1][3] It is incompatible with strong oxidizing agents, strong bases, and strong
reducing agents.[3][4] Contact with these materials can lead to exothermic reactions.

Environmental Hazard: Halogenated organic compounds can be persistent in the
environment and may be toxic to aquatic life. Therefore, discharge into drains or the
environment is strictly prohibited.[2]

Combustion Products: Upon combustion, 2-(Chloromethyl)benzaldehyde will release toxic
and corrosive gases, including carbon oxides (CO, CO2), hydrogen chloride, and potentially
phosgene.[3]
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Expected Value /

Property . Source(s)
Classification

Chemical Formula CsH7CIO

Physical Form White Solid

GHS Hazard Statements

H302 (Harmful if swallowed),
H314/H315 (Causes severe
skin burns/irritation), H318
(Causes serious eye damage),
H335 (May cause respiratory

irritation)

[1](2]

Incompatibilities

Strong oxidizing agents, strong
bases, strong reducing agents,

water/moisture.[3][4]

[3]4]

Storage Conditions

Store in a cool, dry, well-
ventilated, and dark area
under an inert atmosphere
(e.g., nitrogen). Keep container
tightly closed. Recommended

storage in a freezer.[1][3]

[1]3]

Primary Disposal Method

Incineration at a licensed

hazardous waste facility.[1][3]

[1]3]

EPA Waste Category

Halogenated Organic Waste.
Likely classified under F-listed
wastes (if a spent solvent) or
as a D-coded characteristic
waste if it meets ignitability,
corrosivity, reactivity, or toxicity
criteria.[5][6][7]

[5][6]

Immediate Safety & Personal Protective Equipment

(PPE)
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Before handling or disposing of 2-(Chloromethyl)benzaldehyde, a stringent PPE protocol
must be in effect. The causality is clear: to prevent all routes of exposure—dermal, ocular, and
respiratory.

Mandatory PPE:

» Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves
before use and use proper removal technique to avoid skin contact.[2]

» Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher splash risk,
a face shield should be used in addition to goggles.[1][2]

» Skin and Body Protection: A lab coat must be worn. For larger quantities or significant spill
risk, a chemically resistant apron or suit is recommended.[1]

o Respiratory Protection: All handling of the solid or its solutions should be performed in a
certified chemical fume hood to prevent inhalation of dust or vapors.[1][2]

Step-by-Step Disposal Procedures

Disposal must be approached systematically, differentiating between minor spills, contaminated
materials, and bulk chemical waste. The guiding principle is containment and segregation.

Small Spills (In a Chemical Fume Hood)

o Restrict Access: Ensure the spill is contained within the fume hood. Keep unnecessary
personnel away.

e Don PPE: Wear the full PPE ensemble described in Section 2.

o Absorb: Cover the spill with an inert, non-combustible absorbent material such as
vermiculite, sand, or dry earth.[3] Do not use combustible materials like paper towels as the
primary absorbent.

o Collect: Carefully sweep or scoop the absorbed material into a designated, properly labeled
hazardous waste container.[1][2] Use non-sparking tools.
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Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.qg.,
ethanol or acetone), followed by a thorough wash with soap and water. All cleaning materials
must be disposed of as hazardous waste.

Package Waste: Seal the container of spill residue and contaminated materials. Label it
clearly as "Halogenated Organic Waste" and include the chemical name.

Disposal of Contaminated Labware and Debris

Rinsing: Disposable labware (e.g., pipette tips, weighing boats) should not be rinsed. Place
them directly into a designated solid hazardous waste container. For non-disposable
glassware, rinse with a minimal amount of an appropriate organic solvent (e.g., acetone).
This rinse solvent must be collected as halogenated organic liquid waste.

Segregation: All contaminated items (gloves, absorbent pads, etc.) must be collected as
solid hazardous waste. Do not mix with general laboratory trash.

Disposal of Bulk/Unused 2-(Chloromethyl)benzaldehyde

Do Not Attempt Neutralization: Chemical neutralization in the lab is not a recommended
disposal method due to the potential for uncontrolled reactions.

Containerize: Ensure the original container is securely sealed and properly labeled. If
repackaging is necessary, use a new, compatible container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-
(Chloromethyl)benzaldehyde,” and the associated hazard pictograms (e.g., corrosive,
irritant).

Segregate: Store the waste container in a designated satellite accumulation area,
segregated from incompatible materials, particularly bases and oxidizing agents.[8] It must
be stored within a secondary containment bin.

Professional Disposal: Arrange for pickup by your institution's Environmental Health & Safety
(EHS) department or a licensed hazardous waste disposal contractor.[2] The ultimate
disposal method will be high-temperature incineration at a permitted facility, which is
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equipped to handle halogenated organic compounds and scrub the resulting acidic gases.[1]

[3]9]

Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Workflow Visualization

The following diagram outlines the decision-making process for handling and disposing of 2-
(Chloromethyl)benzaldehyde waste streams in a laboratory setting.
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Workflow for 2-(Chloromethyl)benzaldehyde Waste Management

Waste Generation Point

Handle 2-(Chloromethyl)benzaldehyde
in Fume Hood with Full PPE

Contaminated Materials

Accidental Spill Occurs Unused/Expired Chemical (Gloves, Labware, etc.)

Immediate Action & Segregation

Collect in Labeled
Halogenated Solid Waste Container

Absorb with Inert Material Ensure Original Container is
(e.g., Vermiculite) Sealed and Labeled

Collect into Labeled Place in Halogenated
Halogenated Solid Waste Container Organic Waste Accumulation Area

Arrange Pickup by EHS or
Licensed Waste Contractor

High-Temperature Incineration
at Permitted Facility

Click to download full resolution via product page

Caption: Decision tree for the safe handling and disposal of 2-(Chloromethyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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